Cas no 3671-99-6 (Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate)

Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate structure
3671-99-6 structure
Product Name:Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate
CAS No:3671-99-6
MF:C6H11Na2O9P
MW:304.099445581436
MDL:MFCD00136037
CID:44379
PubChem ID:24895297
Update Time:2025-04-18

Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate Chemical and Physical Properties

Names and Identifiers

    • Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate
    • D-Glucose 6-(disodium phosphate)
    • G-6-P-Na2
    • D -GLUCOSE-6-PHOSPHATE DISODIUM SALT HYDRATE
    • D-Glucose-6-phosphate disodium salt
    • β-D-Glucose-6-phosphoric Na2
    • D-glucose 6-phosphate disodium salt
    • D-Glucose 6-phosphate disodium salt hydrate,G-6-P-Na2,Robison ester
    • G-6-P-Na2 Robison ester
    • glucose 6-(disodium phosphate)
    • Glucose-6-phosphat Dinatriumsalz
    • GLUCOSE-6-PHOSPHATE,DISODIUM
    • Glucose-6-phosphate,Disodium Salt
    • Glucose-6-phosphate-Na2-salt
    • Glucose-6-phosphoric acid Na2
    • ROBINSON ESTER
    • ROBISON ESTER DISODIUM SALT
    • sodium glucose-
    • sodium salt of glucose-6-phosphate
    • Robison ester
    • glucose 6-phosphate sodium salt
    • sodium glucose 6-phosphate
    • Glucose-6-phosphate disodium
    • disodium D-glucose-6-phosphate
    • BIG4301
    • VQLXCAHGUGIEEL-FAOVPRGRSA-L
    • GC9849
    • M256
    • AK114457
    • D-Glucose 6-phosphoric acid disodium salt
    • AX8132102
    • ST240491
    • D-Glucose 6-phosphate (sodium)
    • SCHEMBL48152
    • 3671-99-6
    • 26117-86-6 (.xH2O)
    • disodium;[(2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl] phosphate
    • MFCD00136037
    • DTXSID501014631
    • AKOS016009743
    • A874294
    • 54010-71-8
    • GS-6271
    • CCG-267507
    • H10152
    • MFCD00150940
    • disodium (2R,3S,4R,5R)-2,3,4,5-tetrahydroxy-6-(phosphonooxy)hexanal
    • MDL： MFCD00136037
    • Inchi： 1S/C6H13O9P.2Na/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;;/h1,3-6,8-11H,2H2,(H2,12,13,14);;/q;2*+1/p-2/t3-,4+,5+,6+;;/m0../s1
    • InChI Key： VQLXCAHGUGIEEL-FAOVPRGRSA-L
    • SMILES： P(=O)([O-])([O-])OC[C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O.[Na+].[Na+]

Computed Properties

  • Exact Mass: 303.99400
  • Monoisotopic Mass: 303.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 251
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • Topological Polar Surface Area: 170

Experimental Properties

  • Color/Form: Uncertain
  • Boiling Point: 667.8 ºC
  • Flash Point: 357.7 ºC
  • Solubility: H2O: 0.1 g/mL, clear, colorless
  • Water Partition Coefficient: Soluble in water
  • PSA: 180.22000
  • LogP: -2.38540
  • Solubility: Uncertain

Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S27; S36/37/39
  • FLUKA BRAND F CODES：3-10
  • Hazardous Material Identification： Xi
  • TSCA：Yes
  • Storage Condition：−20°C
  • Risk Phrases：R36/37/38

Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate Customs Data

  • HS CODE：2919900090
  • Customs Data：

    China Customs Code:

    2919900090

    Overview:

    HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate Pricemore >>

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Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate Production Method

Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3671-99-6)Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate
Order Number:A874294
Stock Status:in Stock
Quantity:10g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:42
Price ($):305.0/197.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3671-99-6)D-葡萄糖-6-磷酸二钠盐
Order Number:LE2474813;LE9666
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:41
Price ($):discuss personally
Email:18501500038@163.com

Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate Related Literature

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3671-99-6 (Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:3671-99-6)Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate
A874294
Purity:99%/99%
Quantity:10g/5g
Price ($):305.0/197.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3671-99-6)D-葡萄糖-6-磷酸二钠盐
LE2474813;LE9666
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email